Cas no 200265-80-1 (2-Chloro-4-methyl-3,5-dinitrobenzonitrile)

• Product Name: 2-Chloro-4-methyl-3,5-dinitrobenzonitrile
• CAS No: 200265-80-1
• MF: C₈H₄ClN₃O₄
• MW: 241.588060379028
• CID: 1092229
• PubChem ID: 15323556
• Update Time: 2025-04-20

2-Chloro-4-methyl-3,5-dinitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-3,5-dinitrobenzonitrile
• 200265-80-1
• AKOS022186893

• Inchi： 1S/C8H4ClN3O4/c1-4-6(11(13)14)2-5(3-10)7(9)8(4)12(15)16/h2H,1H3
• InChI Key： BCGOKFIDBIDPKZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.9890333g/mol
• Monoisotopic Mass: 240.9890333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų